Cas no 7491-09-0 (Docusate potassium)

• Product name: Docusate potassium
• CAS No: 7491-09-0
• MF: C₂₀H₃₇KO₇S
• MW: 460.666887044907
• MDL: MFCD00072113
• CID: 827601
• PubChem ID: 23675755

Docusate potassium Chemical and Physical Properties

Names and Identifiers

• Docusate Potassium
• DOCUSATE POTASSIUM, USP STANDARD
• [2,4-bis(trimethylsilyl)cyclopenta-2,4-dien-1-yl]-trimethylsilane
• AGN-PC-00KBPD
• di-(2-ethylhexyl)potassiu
• dioctyl potassium sulfosuccinate
• potassium 1,2,4-tris(trimethylsilyl)cyclopentadienide
• potassium 1,2,4-tris-(trimethylsilyl)cyclopentadienide
• potassium 1,2-bis(2-ethylhexyloxycarbonyl)ethanesulfonate
• potassium bis(2-ethylhexyl)sulfosuccinate
• Potassium, [1,2,4-tris(trimethylsilyl)-2,4-cyclopentadien-1-yl]-
• Potassium,1,2-bis(2-ethylhexyloxycarbonyl)ethanesulphonate
• Docusat kalium
• Rectalad Enema
• Dioctylkaliumsulfosuccinat
• Docusate potassium [USAN:USP]
• potassium 1,4-bis[(2-ethylhexyl)oxy]-1,4-dioxobutane-2-sulfonate
• Rectalad enema (TN)
• Docusate potassium (USP)
• Potassium 1,4-bis(2-ethylhexyl) sulfosuccinate
• Potassium 1,2-bis(2-ethylhexyloxycarbonyl)ethanesulphonate
• Butanedioic acid, sulfo-, 1,4-bis(2-ethylhexyl) ester, potassiu
• BIS(2-ETHYLHEXYL) SULFOSUCCINATE POTASSIUM SALT
• Q27275483
• DOCUSATE POTASSIUM [MI]
• DOCUSATE POTASSIUM [MART.]
• DOCUSATE POTASSIUM [USP-RS]
• SCHEMBL61043
• potassium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonate
• EC 231-308-5
• Potassium 1,4-bis((2-ethylhexyl)oxy)-1,4-dioxobutane-2-sulfonate
• 7491-09-0
• D93009
• AS-60792
• DTXSID60996394
• DOCUSATE POTASSIUM [VANDF]
• Docusate Potassium [USAN]
• EINECS 231-308-5
• Rectalad
• DOCUSATE POTASSIUM [USP MONOGRAPH]
• UNII-CIK9F54ZHR
• D03886
• CHEMBL2107648
• CS-0455423
• DOCUSATE POTASSIUM [WHO-DD]
• NS00078435
• CIK9F54ZHR
• Butanedioic acid, sulfo-, 1,4-bis(2-ethylhexyl) ester, potassium salt
• AKOS037645443
• CACRHRQTJDKAPJ-UHFFFAOYSA-M
• POTASSIUM DIOCTYL SULFOSUCCINATE
• Docusate potassium

• MDL： MFCD00072113
• Inchi： 1S/C20H38O7S.K/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25);/q;+1/p-1
• InChI Key： CACRHRQTJDKAPJ-UHFFFAOYSA-M
• SMILES： [K+].S(C([H])(C(=O)OC([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C(=O)OC([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 460.18981
• Monoisotopic Mass: 460.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 546
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 109.8

Docusate potassium Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Docusate potassium

Docusate Potassium (CAS No. 7491-09-0): An Overview of Its Properties, Applications, and Recent Research

Docusate potassium (CAS No. 7491-09-0) is a widely used surfactant and stool softener in the pharmaceutical and healthcare industries. This compound, also known as potassium docusate, is an anionic surfactant that plays a crucial role in various medical applications, particularly in the treatment of constipation and as a stool softener. In this comprehensive overview, we will delve into the chemical properties, mechanisms of action, clinical applications, and recent research developments surrounding docusate potassium.

Chemical Properties and Structure

Docusate potassium is a white to off-white crystalline powder with the chemical formula C₂₁H₃₄K₂O₈S₂. It has a molecular weight of approximately 536.73 g/mol. The compound is highly soluble in water and slightly soluble in ethanol. The structure of docusate potassium consists of a long hydrophobic chain and a hydrophilic head group, which gives it surfactant properties. This unique structure allows it to reduce surface tension between different phases, making it effective in various pharmaceutical formulations.

Mechanism of Action

The primary mechanism of action of docusate potassium is its ability to act as a stool softener and emollient laxative. When ingested, docusate potassium increases the water content in the stool by reducing surface tension at the interface between water and fecal matter. This increased hydration softens the stool, making it easier to pass through the intestines. Additionally, docusate potassium has mild surfactant properties that help to lubricate the intestinal walls, further facilitating bowel movements.

Clinical Applications

Docusate potassium is primarily used in the treatment of constipation and as a stool softener. It is often prescribed for patients who have difficulty passing stools or who are at risk of developing constipation due to certain medical conditions or medications. Some common clinical scenarios where docusate potassium is used include post-surgical recovery, during pregnancy, and in patients with hemorrhoids or anal fissures.

Beyond its primary use as a stool softener, docusate potassium has also been explored for other potential applications. For example, it has been studied for its ability to enhance drug absorption through the intestinal wall due to its surfactant properties. This property makes it a valuable excipient in drug formulations designed to improve bioavailability.

Recent Research Developments

The ongoing research on docusate potassium continues to uncover new insights into its properties and potential applications. One recent study published in the Journal of Pharmaceutical Sciences investigated the use of docusate potassium strong> as an enhancer for transdermal drug delivery systems. The study found that incorporating docusate potassium strong> into transdermal patches significantly increased the permeation rate of several model drugs through the skin barrier.

In another study published in the European Journal of Pharmaceutics and Biopharmaceutics, researchers explored the potential of using docusate potassium strong> as a solubilizing agent for poorly water-soluble drugs. The results showed that adding < strong>docusate potassium< / strong > to drug formulations improved their solubility and dissolution rate, leading to enhanced bioavailability and therapeutic efficacy.

Beyond these specific applications, there is growing interest in understanding the safety profile and long-term effects of using < strong>docusate potassium< / strong >. A systematic review published in the Journal of Clinical Pharmacy and Therapeutics evaluated the safety data from multiple clinical trials and found that < strong>docusate potassium< / strong > is generally well-tolerated with minimal side effects when used as directed.

< strong>Safety Considerations< / strong >

< p >Whiledocusate potassium< / strong >is generally considered safe when used as directed, it is important to follow recommended dosages and consult healthcare professionals for any concerns or questions. Common side effects associated withdocusate potassium< / strong >include mild gastrointestinal discomfort such as bloating or gas. In rare cases, more serious side effects may occur, but these are typically associated with overuse or misuse of the product. p > < p >< strong >Conclusion< / strong > p > < p >< strong >Docusate potassium< / strong >(CAS No.< span style="font-weight: bold;">7491-09-0< / span>)is a versatile compound with significant applications in both pharmaceutical and healthcare settings.< span style="font-weight: bold;">Docusate potassium< / span >'s unique chemical properties make it an effective stool softener and emollient laxative.< span style="font-weight: bold;">Docusate potassium< / span >also shows promise in enhancing drug absorption and improving solubility for poorly water-soluble drugs.< span style="font-weight: bold;">Docusate potassium< / span >continues to be an area of active research, with ongoing studies exploring its potential benefits across various medical applications.< span style="font-weight: bold;">Docusate potassium< / span >remains a valuable tool in managing constipation and improving patient outcomes when used appropriately under medical supervision. p > article > response >